Cas no 70045-21-5 (Phenol,3-[2-[methyl(2-phenylethyl)amino]ethyl]-, hydrobromide (1:1))

Phenol,3-[2-[methyl(2-phenylethyl)amino]ethyl]-, hydrobromide (1:1) structure
70045-21-5 structure
Product Name:Phenol,3-[2-[methyl(2-phenylethyl)amino]ethyl]-, hydrobromide (1:1)
CAS No:70045-21-5
MF:C17H22BrNO
MW:336.266684055328
CID:565684
PubChem ID:3053525
Update Time:2025-04-19

Phenol,3-[2-[methyl(2-phenylethyl)amino]ethyl]-, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Phenol,3-[2-[methyl(2-phenylethyl)amino]ethyl]-, hydrobromide (1:1)
    • 3-[2-[methyl(2-phenylethyl)amino]ethyl]phenol,hydrobromide
    • 70045-21-5
    • starbld0024671
    • DTXSID70220334
    • m-(2-(N-Methylphenethylamino)ethyl)phenol hydrobromide
    • Phenol, m-(2-(N-methylphenethylamino)ethyl)-, hydrobromide
    • AKOS040753516
    • 3-(2-(Methyl(phenethyl)amino)ethyl)phenol hydrobromide
    • 3-[2-[methyl(2-phenylethyl)amino]ethyl]phenol;hydrobromide
    • Inchi: 1S/C17H21NO.BrH/c1-18(12-10-15-6-3-2-4-7-15)13-11-16-8-5-9-17(19)14-16;/h2-9,14,19H,10-13H2,1H3;1H
    • InChI Key: WAIQBGVTUZVGKK-UHFFFAOYSA-N
    • SMILES: Br.OC1=CC=CC(=C1)CCN(C)CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 335.08856
  • Monoisotopic Mass: 335.08848g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 237
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • PSA: 23.47

Phenol,3-[2-[methyl(2-phenylethyl)amino]ethyl]-, hydrobromide (1:1) Related Literature

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